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Compound of Interest

Compound Name: Peroxyacetyl nitrate

CAS No.: 2278-22-0

Cat. No.: B1219964

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of kinetic models for the thermal decay of

peroxyacetyl nitrate (PAN), a key indicator of photochemical smog. Understanding the

stability and decomposition of PAN is crucial for atmospheric modeling and environmental

science. This document summarizes key experimental data, details the methodologies used to

obtain this data, and visualizes the underlying chemical processes and validation workflows.

Data Presentation: Comparison of Kinetic
Parameters
The thermal decay of peroxyacetyl nitrate is a first-order process, the rate of which is highly

dependent on temperature. The Arrhenius equation, k = A * exp(-Ea / RT), is commonly used to

model this temperature dependence, where 'k' is the rate constant, 'A' is the pre-exponential

factor, 'Ea' is the activation energy, 'R' is the gas constant, and 'T' is the temperature in Kelvin.

The following table summarizes kinetic parameters from various studies.
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Study

Pre-
exponential
Factor (A)
(s⁻¹)

Activation
Energy (Ea)
(kcal/mol)

Rate
Constant
(k) at 298 K
(s⁻¹)

Temperatur
e Range (K)

Comments

Cox and

Roffey (1977)

[1]

1.0 x 10¹⁵ 24.8 - -

Investigated

the thermal

reactions in

mixtures

containing

PAN and

nitric oxide in

synthetic air.

Bridier et al.

(1991)[2]
2.52 x 10¹⁶ 26.9 - 283-313

Studied the

thermal

decompositio

n of PAN in

NO-NO2-air

(or N2)

mixtures at

740 Torr total

pressure. The

rate constant

was given by

k₃ = 2.52 x

10¹⁶e⁻¹³⁵⁷³/ᵀ

s⁻¹.[2][3]

Grosjean et

al. (1994)[4]

1.58 x 10¹⁶ 26.9 ± 2.1 3.0 x 10⁻⁴ 288-299 Measured the

gas phase

thermal

decompositio

n rates of

PAN, PPN,

and vinyl-

PAN at 1 atm

of air. The

Arrhenius
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expression

was reported

as log₁₀(A,

s⁻¹) = 16.2 ±

1.6.[4]

IUPAC

Subcommitte

e (2007)

1.0 x 10¹⁶ 26.6 3.1 x 10⁻⁴ 280-320

Recommend

ed value

based on a

review of

available

data.

This Work

(for APAN)[5]

- - - 295.2 - 320.7 Studied the

thermal

decompositio

n of

peroxyacrylic

nitric

anhydride

(APAN) using

a

temperature-

controlled

flow reactor

coupled to a

gas

chromatograp

h with an

electron

capture

detector.

While not

PAN, this

provides a

recent

example of

methodology
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for a related

compound.[5]

Experimental Protocols
The validation of kinetic models for PAN thermal decay relies on precise experimental

measurements. Below are detailed methodologies from key studies.

Smog Chamber Studies
Objective: To measure the rate of thermal decomposition of PAN in a controlled atmospheric

environment.

Methodology:

Chamber Setup: Experiments are conducted in large (e.g., 3.5 m³ or 3.7 m³) collapsible

chambers constructed from FEP Teflon film and covered with opaque plastic to prevent

photolysis.[4]

Air Purification: The chamber is filled with purified air, passed through cartridges

containing activated carbon, silica gel, molecular sieves, and permanganate-coated

alumina to remove impurities.[4]

Reactant Introduction: A known concentration of PAN (typically in the ppb range) and nitric

oxide (NO) are introduced into the chamber.[1][4]

Monitoring: The concentration of PAN is monitored over time using Gas Chromatography

with an Electron Capture Detector (GC-ECD).[4] The concentrations of NO and nitrogen

dioxide (NO₂) can be monitored by chemiluminescence.[1]

Data Analysis: The first-order rate constant for PAN decay is determined from the slope of

a plot of ln([PAN]₀/[PAN]t) versus time. The contribution of wall loss is assessed in

separate experiments and is typically found to be negligible compared to thermal

decomposition.[4]

Flow Reactor Studies
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Objective: To determine the thermal decomposition rate constants of PAN and related

compounds at various temperatures.

Methodology:

Reactor Setup: A temperature-controlled flow reactor, often a glass coil, is used.[5]

Gas Flow: A carrier gas (e.g., nitrogen or air) containing a known concentration of the

peroxyacyl nitrate is passed through the reactor.

Temperature Control: The reactor is maintained at a constant and precise temperature.

Detection: The concentration of the peroxyacyl nitrate at the exit of the reactor is

measured using a suitable detector, such as a Gas Chromatograph with an Electron

Capture Detector (PAN-GC).[5]

Data Analysis: By varying the residence time in the reactor (by changing the flow rate) and

measuring the corresponding reactant concentration, the rate constant at that temperature

can be determined.[5] Arrhenius parameters are then calculated from rate constants

measured at different temperatures.

Thermal Dissociation-Chemical Ionization Mass
Spectrometry (TD-CIMS)

Objective: To provide real-time, highly sensitive measurements of PAN concentrations.

Methodology:

Inlet and Thermal Dissociation: Ambient air is drawn through a heated inlet (e.g., 180°C)

where PAN is thermally decomposed to the acetylperoxy radical (CH₃C(O)O₂).[6][7]

Ionization: The generated radicals react with iodide ions (I⁻) in a flow tube to form acetate

ions (CH₃COO⁻).[6]

Mass Spectrometry: The acetate ions are detected by a mass spectrometer at m/z 59.

Calibration: The instrument is calibrated using a known concentration of synthetic PAN.[7]
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Interference Correction: A known interference is the reaction of acetylperoxy radicals with

nitric oxide (NO). A correction formula can be applied to account for this signal loss.[6][7]

Mandatory Visualization
PAN Thermal Decay Pathway
The thermal decomposition of peroxyacetyl nitrate proceeds through the reversible

unimolecular dissociation of the peroxy-nitrate bond to form a peroxyacetyl radical and nitrogen

dioxide. The peroxyacetyl radical can then react with nitric oxide or nitrogen dioxide.
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Caption: Thermal decay pathway of Peroxyacetyl Nitrate (PAN).

Logical Workflow for Kinetic Model Validation
The validation of a kinetic model is a systematic process that involves proposing a model,

conducting experiments, and comparing the experimental results with the model's predictions.
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Caption: Workflow for validating a kinetic model.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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